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Dimethyl phthalate with pentachlorophenol and 1,1/'-(2,2,2-trichloroethylidene)bis(4-methoxybenzene) Dimethyl phthalate with pentachlorophenol and 1,1/'-(2,2,2-trichloroethylidene)bis(4-methoxybenzene)
Brand Name: Vulcanchem
CAS No.: 116189-57-2
VCID: VC0058394
InChI: InChI=1S/C16H15Cl3O2.C10H10O4.C6HCl5O/c1-20-13-7-3-11(4-8-13)15(16(17,18)19)12-5-9-14(21-2)10-6-12;1-13-9(11)7-5-3-4-6-8(7)10(12)14-2;7-1-2(8)4(10)6(12)5(11)3(1)9/h3-10,15H,1-2H3;3-6H,1-2H3;12H
SMILES: COC1=CC=C(C=C1)C(C2=CC=C(C=C2)OC)C(Cl)(Cl)Cl.COC(=O)C1=CC=CC=C1C(=O)OC.C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)O
Molecular Formula: C32H26Cl8O7
Molecular Weight: 806.2 g/mol

Dimethyl phthalate with pentachlorophenol and 1,1/'-(2,2,2-trichloroethylidene)bis(4-methoxybenzene)

CAS No.: 116189-57-2

Main Products

VCID: VC0058394

Molecular Formula: C32H26Cl8O7

Molecular Weight: 806.2 g/mol

Dimethyl phthalate with pentachlorophenol and 1,1/'-(2,2,2-trichloroethylidene)bis(4-methoxybenzene) - 116189-57-2

CAS No. 116189-57-2
Product Name Dimethyl phthalate with pentachlorophenol and 1,1/'-(2,2,2-trichloroethylidene)bis(4-methoxybenzene)
Molecular Formula C32H26Cl8O7
Molecular Weight 806.2 g/mol
IUPAC Name dimethyl benzene-1,2-dicarboxylate;1-methoxy-4-[2,2,2-trichloro-1-(4-methoxyphenyl)ethyl]benzene;2,3,4,5,6-pentachlorophenol
Standard InChI InChI=1S/C16H15Cl3O2.C10H10O4.C6HCl5O/c1-20-13-7-3-11(4-8-13)15(16(17,18)19)12-5-9-14(21-2)10-6-12;1-13-9(11)7-5-3-4-6-8(7)10(12)14-2;7-1-2(8)4(10)6(12)5(11)3(1)9/h3-10,15H,1-2H3;3-6H,1-2H3;12H
Standard InChIKey DLILBKGBBLFHNW-UHFFFAOYSA-N
SMILES COC1=CC=C(C=C1)C(C2=CC=C(C=C2)OC)C(Cl)(Cl)Cl.COC(=O)C1=CC=CC=C1C(=O)OC.C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)O
Canonical SMILES COC1=CC=C(C=C1)C(C2=CC=C(C=C2)OC)C(Cl)(Cl)Cl.COC(=O)C1=CC=CC=C1C(=O)OC.C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)O
Synonyms Dimethyl phthalate with pentachlorophenol and 1,1/'-(2,2,2-trichloroethylidene)bis(4-methoxybenzene)
PubChem Compound 3087752
Last Modified Nov 11 2021
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